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Quantitative Correlation Between PET and
Autoradiography

The following table summarizes the findings from a validation study that directly compared striatal

radioactivity concentrations measured in the same animals using both PET and storage phosphor

autoradiography [1] [2].

Measurement
Parameter

PET with 18F-(N-methyl)benperidol
Storage Phosphor
Autoradiography

Correlation
Analysis

Striatal
Radioactivity

0.40 MBq/cm³ (median, after partial-

volume correction) [1]

0.42 MBq/cm³

(median) [1]

Pearson r =
0.818 (P =
0.002) [1]

After Spillover
Correction

0.38 MBq/cm³ (median) [1] Information not
provided in study

Pearson r =
0.824 (P =

0.002) [1]
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Measurement
Parameter

PET with 18F-(N-methyl)benperidol
Storage Phosphor
Autoradiography

Correlation
Analysis

Conclusion A significant positive correlation was

found, validating the use of this small-
animal PET system for in vivo receptor

imaging studies [1].

Receptor Binding Parameters (Bmax & Kd) Comparison

A subsequent study used both techniques to determine the density (Bmax) and affinity (Kd) of dopamine D2

receptors in the rat striatum through saturation binding analysis [3] [4].

Measurement
Technique

Receptor Affinity (Kd in nmol/L)
Receptor Density
(Bmax in fmol/mg)

PET (in vivo) 6.2 [3] 16 [3]

Autoradiography
(in vitro)

4.4 - 7.9 (depending on method for determining

nonspecific binding) [3]

70.1 - 84.1 (depending

on method for
determining nonspecific

binding) [3]

Conclusion The Kd values from PET and autoradiography were

in good agreement. Bmax values were of the same
order of magnitude, though a direct numerical match

was not achieved [3].

Experimental Protocols Overview

Here are the detailed methodologies used in the key studies cited above.

Protocol 1: Validation of PET against Autoradiography [2]
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Animals: 10 male Sprague-Dawley rats.

Radiotracer: 60 ± 10 MBq of 18F-(N-methyl)benperidol, a selective dopamine D2 receptor
antagonist, was injected intravenously [2].

PET Imaging: Scans were performed on a dedicated small-animal PET system (TierPET) over 36
minutes. Data were reconstructed, and dead-time and attenuation corrections were applied [2].

Autoradiography: After the PET scans, the animals were killed, and their brains were removed and
sectioned. The brain slices were exposed to BaFBr:Eu²⁺-coated imaging plates for storage phosphor

autoradiography [2].
Data Analysis: Striatal radioactivity was quantified in both modalities using region-of-interest (ROI)

analysis. The values obtained from PET and autoradiography were statistically correlated [1] [2].

Protocol 2: Determining Receptor Density and Affinity [3]

In Vivo PET Measurement: 8 rats were injected with 18F-(N-methyl)benperidol at increasing
specific activities. Striatal and cortical (used to estimate free and nonspecific binding) radioactivity

was measured with PET. Specific binding was calculated, and Bmax and Kd were determined by
nonlinear regression analysis of the saturation binding curve [3].

In Vitro Autoradiography: 7 additional rats were used for in vitro saturation experiments on brain
sections. Specific binding was determined by either subtracting binding in the presence of a blocking

drug (raclopride) or by subtracting cortical binding. Bmax and Kd were then calculated [3].

The following diagram illustrates the workflow for the direct validation of PET imaging against the gold

standard of autoradiography.
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Animal Preparation
(Sprague-Dawley Rat)

IV Injection of
18F-(N-methyl)benperidol

In Vivo PET Scan
(TierPET System)

Euthanasia & Brain Extraction

Quantitative Analysis
(ROI on Striatum)

PET dataEx Vivo Brain Sectioning
(Cryostat Microtome)

Storage Phosphor
Autoradiography

Statistical Correlation
(Pearson Correlation)

Data from
both methods

Validation of
PET Methodology
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PET Methodology
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Key Insights for Researchers

Validation Outcome: The strong correlation (Pearson r > 0.81) demonstrates that small-animal PET

is a reliable tool for non-invasive, in vivo quantification of striatal D2 receptors, validating its use as
an alternative to more destructive autoradiographic methods [1].

Binding Parameter Consistency: The agreement in Kd values between in vivo PET and in vitro
autoradiography confirms that PET can reliably measure the receptor's affinity for the radioligand

under living conditions [3].
Discrepancy in Bmax: The difference in absolute Bmax values highlights a known challenge in

cross-modal quantification, potentially influenced by factors like partial volume effects in PET or
differences in the definition of the region of interest [3]. The finding that values are within the same

order of magnitude is still considered a supportive result for the methodology.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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